Cas no 2757085-19-9 ((R)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole)

• Product Name: (R)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole
• CAS No: 2757085-19-9
• MF: C₁₃H₁₈N₂O
• MW: 218.29
• CID: 5140751
• PubChem ID: 166595026
• Update Time: 2025-11-01

(R)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (R)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole
• G63752
• 2757085-19-9

• Inchi： 1S/C13H18N2O/c1-10(2)7-12-9-16-13(15-12)8-11-5-3-4-6-14-11/h3-6,10,12H,7-9H2,1-2H3/t12-/m1/s1
• InChI Key： DSPZANIZLCBYRM-GFCCVEGCSA-N
• SMILES： C1=NC(CC2=N[C@H](CC(C)C)CO2)=CC=C1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.5Ų

Additional information on (R)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole

Introduction to (R)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole (CAS No. 2757085-19-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule potentially offering unique properties that can be harnessed for therapeutic applications. One such compound, (R)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole, identified by its CAS number 2757085-19-9, has garnered significant attention in recent years due to its promising pharmacological profile. This compound belongs to the oxazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities.

The structure of (R)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole incorporates several key functional groups that contribute to its potential therapeutic utility. The presence of an isobutyl group at the 4-position and a pyridin-2-ylmethyl group at the 2-position introduces specific steric and electronic properties that can influence its interaction with biological targets. The dihydrooxazole ring itself is known for its ability to modulate various enzymatic pathways, making it a valuable scaffold for drug design.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic disorders. Studies have shown that compounds with oxazole moieties can exhibit significant anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The chiral center at the 1-position of the dihydrooxazole ring in (R)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole further enhances its potential as a selective inhibitor, as enantiomeric differences can lead to varying biological activities.

Research has also highlighted the role of pyridine derivatives in modulating neurotransmitter systems, which has implications for the treatment of neurological disorders. The pyridin-2-ylmethyl group in this compound may interact with nicotinic acetylcholine receptors or other neurotransmitter receptors, potentially leading to effects on cognitive function and pain perception. This makes (R)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole a candidate for further exploration in the development of novel therapeutics for conditions such as Alzheimer's disease and chronic pain syndromes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. Advanced synthetic techniques, including asymmetric catalysis and chiral resolution methods, are employed to achieve the desired stereochemical configuration. The use of transition metal catalysts has been particularly effective in facilitating key transformations while maintaining regioselectivity and enantioselectivity.

Evaluation of the pharmacokinetic properties of (R)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole is crucial for determining its suitability as a drug candidate. Studies have focused on assessing its solubility, stability, bioavailability, and metabolic pathways. Computational modeling techniques have been utilized to predict how the compound will behave within biological systems, aiding in the optimization of its pharmacokinetic profile.

In vitro and in vivo studies have begun to reveal the potential therapeutic effects of this compound. Initial findings suggest that it may exhibit anti-inflammatory activity by inhibiting key inflammatory mediators. Additionally, preliminary data indicate that it may have neuroprotective properties, which could be beneficial in treating neurodegenerative diseases. These early results warrant further investigation into its mechanisms of action and potential clinical applications.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines, including chemistry, pharmacology, and biochemistry. The case of (R)-4-Isobutyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole exemplifies how structural modifications can lead to novel compounds with unique biological activities. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in medicine and improving patient outcomes.